Cas no 62425-98-3 (1-Naphthalenesulfonic acid,4-[[3,5-dimethyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]azo]-)

• Product Name: 1-Naphthalenesulfonic acid,4-[[3,5-dimethyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]azo]-
• CAS No: 62425-98-3
• MF: C₂₂H₂₀N₄O₃S
• MW: 420.484203338623
• CID: 445222
• Update Time: 2024-01-29

1-Naphthalenesulfonic acid,4-[[3,5-dimethyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]azo]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid,4-[[3,5-dimethyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]azo]-
• 1-Naphthalenesulfonic acid, 4-[2-[3,5-dimethyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]diazenyl]-

• Inchi： 1S/C22H20N4O3S/c1-14-8-10-17(11-9-14)26-16(3)22(15(2)25-26)24-23-20-12-13-21(30(27,28)29)19-7-5-4-6-18(19)20/h4-13H,1-3H3,(H,27,28,29)
• InChI Key： GZHMIOMKGNBVRU-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=C2C(C=CC=C2)=C(N=NC2=C(C)N(C3=CC=C(C)C=C3)N=C2C)C=C1

Computed Properties

• Exact Mass: 420.1258

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 310 °C (decomp)
• PSA: 96.91
• pka: -0.43±0.40(Predicted)